Cas no 108646-70-4 (19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-)

• Product Name: 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-
• CAS No: 108646-70-4
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 145191
• PubChem ID: 21121304
• Update Time: 2025-04-19

19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-
• ethinyl estriol
• 17-ethynylestra-1,3,5(10)-triene-3,6,17-triol
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol, (17alpha)-
• Ethynyl estriol
• (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
• SCHEMBL6513659
• 108646-70-4

• Inchi： 1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
• InChI Key： XFBUZQAUNLRYCT-TXFRKKNYSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC(C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 312.172545
• Monoisotopic Mass: 312.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.28
• Boiling Point: 500.4°Cat760mmHg
• Flash Point: 233°C
• Refractive Index: 1.643

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives